5-({[3-(2-carboxyethyl)-4,8-dimethyl-2-oxo-2H-chromen-7-yl]oxy}methyl)-2-furoic acid

• Molecular Formula: C20H18O8
• Molecular Weight: 386.4 g/mol
• IUPAC Name: 5-[[3-(2-carboxyethyl)-4,8-dimethyl-2-oxochromen-7-yl]oxymethyl]furan-2-carboxylic acid
• InChI: InChI=1S/C20H18O8/c1-10-13-4-7-15(26-9-12-3-6-16(27-12)19(23)24)11(2)18(13)28-20(25)14(10)5-8-17(21)22/h3-4,6-7H,5,8-9H2,1-2H3,(H,21,22)(H,23,24)
• InChI Key: QLEFVQLQRLHURZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2C)OCC3=CC=C(O3)C(=O)O)CCC(=O)O

Description

The compound 5-({[3-(2-carboxyethyl)-4,8-dimethyl-2-oxo-2H-chromen-7-yl]oxy}methyl)-2-furoic acid features a coumarin (chromen-2-one) core substituted with:

• A 2-carboxyethyl group at position 2.
• Methyl groups at positions 4 and 6.
• A furoic acid moiety linked via an oxymethyl group at position 7.

This structure combines the photophysical properties of coumarins with the hydrogen-bonding capacity of carboxylic acids, making it relevant for applications in medicinal chemistry and materials science.

Preparation Methods

The synthesis of 5-({[3-(2-carboxyethyl)-4,8-dimethyl-2-oxo-2H-chromen-7-yl]oxy}methyl)-2-furoic acid involves multiple steps, typically starting with the preparation of the chromen-2-one core This can be achieved through the Pechmann condensation reaction, where phenols react with β-ketoesters in the presence of acid catalystsThe reaction conditions often require controlled temperatures and the use of specific solvents to ensure high yields and purity .

Chemical Reactions Analysis

5-({[3-(2-carboxyethyl)-4,8-dimethyl-2-oxo-2H-chromen-7-yl]oxy}methyl)-2-furoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reduction reactions can be used to convert carbonyl groups to alcohols or to reduce double bonds. Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are typical reducing agents.

Substitution: The compound can participate in nucleophilic substitution reactions, where nucleophiles replace leaving groups. This can be achieved using reagents like sodium hydroxide (NaOH) or potassium carbonate (K2CO3).

Esterification: The carboxylic acid groups can be esterified using alcohols in the presence of acid catalysts like sulfuric acid (H2SO4) or p-toluenesulfonic acid (PTSA).

Scientific Research Applications

5-({[3-(2-carboxyethyl)-4,8-dimethyl-2-oxo-2H-chromen-7-yl]oxy}methyl)-2-furoic acid has diverse applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s structural features make it a candidate for studying enzyme interactions and metabolic pathways.

Medicine: Its potential bioactivity is explored for developing new pharmaceuticals, particularly for its antioxidant and anti-inflammatory properties.

Industry: The compound is used in the development of dyes, pigments, and other materials due to its chromophoric properties.

Mechanism of Action

The mechanism of action of 5-({[3-(2-carboxyethyl)-4,8-dimethyl-2-oxo-2H-chromen-7-yl]oxy}methyl)-2-furoic acid involves its interaction with various molecular targets. The chromen-2-one core can interact with enzymes and receptors, modulating their activity. The carboxyethyl group enhances its solubility and facilitates its transport across biological membranes. The compound’s effects are mediated through pathways involving oxidative stress and inflammation, making it a potential therapeutic agent .

Comparison with Similar Compounds

Structural Analogues of Chromen-2-One Derivatives

2-(2-(4-Methoxyphenyl)-4,9-Dimethyl-7-Oxo-7H-Furo[2,3-f]Chromen-3-Yl)Acetic Acid

• Substituents :
  • 4-Methoxyphenyl group at position 2.
  • Acetic acid moiety at position 3 (vs. 2-carboxyethyl in the target compound).
• Synthesis: Multicomponent condensation of 5-hydroxy-4,7-dimethylcoumarin, 4-methoxyphenylglyoxal, and Meldrum’s acid, followed by acid-catalyzed cyclization. Advantages include atom economy and avoidance of chromatographic purification .
• Key Differences :
  • The 4-methoxyphenyl group introduces electron-donating effects, altering electronic properties.
  • Acetic acid (shorter chain) vs. 2-carboxyethyl (longer chain) affects solubility and steric interactions.

3-(Furan-2-Yl)-1-Oxo-1H-Isochromen-7-Yl Furan-2-Carboxylate

• Substituents :
  • Isochromen core (vs. chromen-2-one).
  • Furoate ester group at position 7.
• Synthesis : Direct esterification using furoyl chloride under high-temperature conditions .
• Key Differences :
  • Ester group (lipophilic) vs. furoic acid (ionizable) impacts bioavailability and binding affinity.
  • Isochromen’s fused ring system alters conjugation and UV absorption.

2-[(8-Methyl-2-Oxo-4-Propyl-2H-Chromen-7-Yl)Oxy]Propanoic Acid

• Substituents: Propyl group at position 4 (vs. methyl in the target compound). Propanoic acid linker (vs. furoic acid).
• Properties: Increased lipophilicity due to the propyl chain. Propanoic acid offers intermediate chain length for hydrogen bonding .

Functional Group Variations and Pharmacological Implications

Compound	Core Structure	Position 7 Substituent	Carboxylic Acid Type	Key Functional Impact
Target Compound	Chromen-2-one	Furoic acid (oxymethyl)	2-Furoic acid	Enhanced H-bonding, polarity
2-(2-(4-Methoxyphenyl)-...) Acetic Acid	Furo[2,3-f]chromen	Acetic acid	Acetic acid	Shorter chain, higher acidity
3-(Furan-2-Yl)-... Furan-2-Carboxylate	Isochromen	Furoate ester	Ester (non-ionizable)	Increased lipophilicity
2-[(8-Methyl-...)Propanoic Acid	Chromen-2-one	Propanoic acid	Propanoic acid	Moderate H-bonding, balanced solubility